2-[(3R,5S)-5-(Trifluoromethyl)oxolan-3-yl]acetic acid

• IUPAC Name: 2-[(3R,5S)-5-(trifluoromethyl)oxolan-3-yl]acetic acid
• InChI: InChI=1S/C7H9F3O3/c8-7(9,10)5-1-4(3-13-5)2-6(11)12/h4-5H,1-3H2,(H,11,12)/t4-,5+/m1/s1
• InChI Key: WYPTXJHMJDQCEW-UHNVWZDZSA-N
• Canonical SMILES: C1C(COC1C(F)(F)F)CC(=O)O
• Isomeric SMILES: C1[C@@H](CO[C@@H]1C(F)(F)F)CC(=O)O
• Molecular Formula: C7H9F3O3
• Molecular Weight: 198.14 g/mol

Description

2-[(3R,5S)-5-(Trifluoromethyl)oxolan-3-yl]acetic acid is a chemical compound with the molecular formula C7H9F3O3. It contains a trifluoromethyl group, which is a functional group that has the formula -CF3. The trifluoromethyl group is often used in pharmaceuticals and drugs.

Synthesis Analysis

The trifluoromethyl group can be introduced into compounds through various methods. For instance, carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride. Trifluoromethyl ethers and trifluoromethyl aromatics can be converted into trifluoromethyl compounds by treatment with antimony trifluoride/antimony pentachloride.

Molecular Structure Analysis

The trifluoromethyl group is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom by a fluorine atom. Some common examples of compounds containing this group are trifluoromethane H–CF3, 1,1,1-trifluoroethane H3C–CF3, and hexafluoroacetone F3C–CO–CF3.

Chemical Reactions Analysis

Trifluoromethyl-substituted compounds are often strong acids, such as trifluoromethanesulfonic acid and trifluoroacetic acid. Conversely, the trifluoromethyl group lowers the basicity of compounds like trifluoroethanol.

Physical And Chemical Properties Analysis

The trifluoromethyl group has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine. For this reason, trifluoromethyl-substituted compounds are often strong acids.

Scientific Research Applications

Pharmaceutical Development

The trifluoromethyl group in compounds like 2-[(3R,5S)-5-(Trifluoromethyl)oxolan-3-yl]acetic acid is known to significantly affect pharmaceutical growth. This compound can be used in the synthesis of drugs that require a trifluoromethyl group as one of the pharmacophores. .

Agrochemical Applications

In the agrochemical industry, trifluoromethyl-containing compounds are used for their potent biological activity. They serve as key structural motifs in active ingredients for crop protection. .

Veterinary Medicine

Similar to its use in human pharmaceuticals, this compound’s derivatives are also applied in veterinary medicine. .

Organic Synthesis Intermediates

The compound serves as an intermediate in organic synthesis, particularly in the creation of more complex molecules. .

Analytical Reference Standards

Due to its well-defined structure, 2-[(3R,5S)-5-(Trifluoromethyl)oxolan-3-yl]acetic acid can be used as a reference standard in analytical chemistry. .

Mechanism of Action

The trifluoromethyl group is often used as a bioisostere to create derivatives by replacing a chloride or a methyl group. This can be used to adjust the steric and electronic properties of a lead compound, or to protect a reactive methyl group from metabolic oxidation.

Future Directions

The trifluoromethyl group is used in certain pharmaceuticals, drugs, and abiotically synthesized natural fluorocarbon-based compounds. The medicinal use of the trifluoromethyl group dates from 1928, although research became more intense in the mid-1940s. Some notable drugs containing trifluoromethyl groups include efavirenz (Sustiva), an HIV reverse transcriptase inhibitor; fluoxetine (Prozac), an antidepressant; and celecoxib (Celebrex), a nonsteroidal anti-inflammatory drug. Therefore, the future directions of 2-[(3R,5S)-5-(Trifluoromethyl)oxolan-3-yl]acetic acid could be in the field of medicinal chemistry.